Cas no 59569-67-4 (Pentanoic acid,2-hydroxypropyl ester)

• Product name: Pentanoic acid,2-hydroxypropyl ester
• CAS No: 59569-67-4
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 373921
• PubChem ID: 101080

Pentanoic acid,2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-hydroxypropyl ester
• 2-hydroxypropyl pentanoate
• 2-hydroxypropyl valerate
• AI3-07465
• SCHEMBL10403567
• NS00055683
• 59569-67-4
• Propylene glycol monovalerate
• Pentanoic acid, 2-hydroxypropyl ester
• EINECS 261-809-4
• DTXSID20866761

• Inchi： InChI=1S/C8H16O3/c1-3-4-5-8(10)11-6-7(2)9/h7,9H,3-6H2,1-2H3
• InChI Key： NEEPKCJTYSMSQT-UHFFFAOYSA-N
• SMILES： CCCCC(=O)OCC(C)O

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53